Cas no 328541-02-2 (N-4-bromo-2-({(hydrazinecarbonyl)methylamino}(phenyl)methyl)phenyl-2-(morpholin-4-yl)acetamide)

• Product Name: N-4-bromo-2-({(hydrazinecarbonyl)methylamino}(phenyl)methyl)phenyl-2-(morpholin-4-yl)acetamide
• CAS No: 328541-02-2
• MF: C₂₁H₂₆BrN₅O₃
• MW: 476.366843700409
• CID: 6284216
• PubChem ID: 2870261
• Update Time: 2025-10-30

N-4-bromo-2-({(hydrazinecarbonyl)methylamino}(phenyl)methyl)phenyl-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-bromo-2-({(hydrazinecarbonyl)methylamino}(phenyl)methyl)phenyl-2-(morpholin-4-yl)acetamide
• N-(4-bromo-2-(((2-hydrazinyl-2-oxoethyl)amino)(phenyl)methyl)phenyl)-2-morpholinoacetamide
• 328541-02-2
• N-[4-bromo-2-[[(2-hydrazinyl-2-oxoethyl)amino]-phenylmethyl]phenyl]-2-morpholin-4-ylacetamide
• N-[4-BROMO-2-({[(HYDRAZINECARBONYL)METHYL]AMINO}(PHENYL)METHYL)PHENYL]-2-(MORPHOLIN-4-YL)ACETAMIDE
• CBMicro_033989
• BIM-0034088.P001
• Cambridge id 5807433
• SR-01000416572
• AKOS001039911
• SR-01000416572-1
• F0279-0039

• Inchi： 1S/C21H26BrN5O3/c22-16-6-7-18(25-20(29)14-27-8-10-30-11-9-27)17(12-16)21(24-13-19(28)26-23)15-4-2-1-3-5-15/h1-7,12,21,24H,8-11,13-14,23H2,(H,25,29)(H,26,28)
• InChI Key： LALWJPIWVJSIJN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1C=CC=CC=1)NCC(NN)=O)NC(CN1CCOCC1)=O

Computed Properties

• Exact Mass: 475.12190g/mol
• Monoisotopic Mass: 475.12190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-4-bromo-2-({(hydrazinecarbonyl)methylamino}(phenyl)methyl)phenyl-2-(morpholin-4-yl)acetamide

Professional Introduction to Compound with CAS No. 328541-02-2 and Product Name: N-4-bromo-2-({(hydrazinecarbonyl)methylamino}(phenyl)methyl)phenyl-2-(morpholin-4-yl)acetamide

Compound with the CAS number 328541-02-2 and the product name N-4-bromo-2-({(hydrazinecarbonyl)methylamino}(phenyl)methyl)phenyl-2-(morpholin-4-yl)acetamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of intense study among researchers.

The molecular structure of this compound is notable for its incorporation of several key functional groups, including a bromo substituent, a hydrazinecarbonyl moiety, and a morpholin-4-yl group. These components are strategically positioned to facilitate specific interactions with biological targets, which is crucial for the development of effective pharmaceutical agents. The presence of the bromo atom, for instance, often enhances binding affinity due to its ability to participate in halogen bonding interactions, a phenomenon that has been extensively studied in the context of drug design.

In recent years, there has been a growing interest in the development of novel compounds that exhibit dual functionality, capable of addressing multiple aspects of a disease simultaneously. The compound in question, with its unique combination of substituents, aligns well with this trend. The hydrazinecarbonyl group is particularly noteworthy, as it can serve as a versatile scaffold for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications. This flexibility is essential in the iterative process of drug discovery, where initial hits are often modified to improve efficacy and reduce side effects.

The morpholin-4-yl group adds another layer of complexity to the compound's behavior. Morpholine derivatives are well-known for their pharmacological properties, including their ability to modulate enzyme activity and receptor binding. In particular, the 4-substituted morpholine moiety has been explored in various therapeutic contexts, demonstrating potential benefits in areas such as antiviral and anti-inflammatory treatments. The integration of this group into the molecular structure of our compound suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

The synthesis and characterization of this compound have been influenced by the latest advancements in synthetic chemistry and analytical techniques. Modern methodologies have enabled researchers to construct complex molecules with high precision, while cutting-edge analytical tools provide detailed insights into their structural and functional properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure of this compound and understanding how its various components interact.

The potential applications of this compound extend across multiple domains within the chemical and biomedical sciences. In drug discovery, it serves as a promising lead compound that can be optimized through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs with enhanced potency and selectivity. This iterative process is essential for translating laboratory findings into viable therapeutic agents.

Beyond its pharmaceutical applications, this compound also holds significance in fundamental research. Its unique molecular architecture provides an excellent model system for studying intermolecular interactions and developing new synthetic strategies. Researchers can use it as a building block to create more complex molecules with tailored properties, thereby advancing our understanding of molecular recognition processes.

The study of this compound also contributes to broader scientific discourse by highlighting the importance of interdisciplinary collaboration. Chemical biology integrates principles from chemistry and biology to explore how small molecules interact with living systems. This approach has led to groundbreaking discoveries in areas such as enzyme inhibition and signal transduction pathways. The research on this particular compound exemplifies how such collaborations can yield novel insights into disease mechanisms and therapeutic strategies.

In conclusion, Compound with CAS No. 328541-02-2 and the product name N-4-bromo-2-({(hydrazinecarbonyl)methylamino}(phenyl)methyl)phenyl-2-(morpholin-4-yl)acetamide represents a significant contribution to the field of chemical and biomedical research. Its complex molecular structure and strategic functionalization make it a versatile tool for drug discovery and fundamental studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both scientific understanding and therapeutic interventions.